![molecular formula C22H20ClNO3 B11488057 1-(1,3-benzodioxol-5-yl)-N-{2-[(4-chlorobenzyl)oxy]benzyl}methanamine](/img/structure/B11488057.png)
1-(1,3-benzodioxol-5-yl)-N-{2-[(4-chlorobenzyl)oxy]benzyl}methanamine
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Overview
Description
1-(1,3-benzodioxol-5-yl)-N-{2-[(4-chlorobenzyl)oxy]benzyl}methanamine, also known by its systematic name benzo-1,3-dioxol-5-ol acetate , has the following chemical properties:
- Empirical Formula:
C9H10O3
- CAS Number: 6329-73-3
- Molecular Weight: 166.17 g/mol
Preparation Methods
Synthetic Routes:: The synthesis of this compound involves several steps. One common synthetic route includes the following reactions:
Formation of the Benzodioxole Ring: Starting from suitable precursors, the benzodioxole ring is formed through cyclization reactions.
Introduction of the Benzyl Group: The benzyl group is introduced using appropriate reagents.
Chlorination and Oxybenzylation: The chlorobenzyl and oxybenzyl moieties are added sequentially.
Methylation: The final step involves methylation of the amine group.
Industrial Production:: Industrial production methods may vary, but they typically involve large-scale synthesis using optimized conditions.
Chemical Reactions Analysis
This compound can undergo various reactions:
Oxidation: It can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction of the carbonyl group can yield secondary amines.
Substitution: Nucleophilic substitution reactions can occur at the benzyl or chlorobenzyl positions. Common reagents include strong acids, bases, and metal catalysts.
Major products:
- Oxidation: Ketones or aldehydes.
- Reduction: Secondary amines.
- Substitution: Various substituted derivatives.
Scientific Research Applications
1-(1,3-benzodioxol-5-yl)-N-{2-[(4-chlorobenzyl)oxy]benzyl}methanamine finds applications in:
Medicine: Potential as a pharmaceutical intermediate or drug candidate.
Chemical Research: Used in the synthesis of other compounds.
Industry: May have applications in materials science or specialty chemicals.
Mechanism of Action
The exact mechanism of action is context-dependent. It could involve interactions with specific receptors, enzymes, or cellular pathways. Further research is needed to elucidate its precise effects.
Comparison with Similar Compounds
Properties
Molecular Formula |
C22H20ClNO3 |
---|---|
Molecular Weight |
381.8 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-[[2-[(4-chlorophenyl)methoxy]phenyl]methyl]methanamine |
InChI |
InChI=1S/C22H20ClNO3/c23-19-8-5-16(6-9-19)14-25-20-4-2-1-3-18(20)13-24-12-17-7-10-21-22(11-17)27-15-26-21/h1-11,24H,12-15H2 |
InChI Key |
VKKLEYGRMSSUHU-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNCC3=CC=CC=C3OCC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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